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Compound of Interest

Compound Name: LX-1031

Cat. No.: B1675527 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of LX-1031, a potent and

selective inhibitor of tryptophan hydroxylase 1 (TPH1), in rodent models for preclinical

research. The protocols outlined below are based on established findings and are intended to

assist in the design and execution of studies investigating the role of peripheral serotonin (5-

hydroxytryptamine, 5-HT) in various physiological and pathological processes.

Introduction
LX-1031 is an orally administered small molecule that effectively reduces the synthesis of

serotonin in the gastrointestinal (GI) tract without significantly impacting central nervous system

(CNS) serotonin levels.[1][2][3] Its mechanism of action is the inhibition of TPH1, the rate-

limiting enzyme in the biosynthesis of peripheral serotonin, primarily within enterochromaffin

(EC) cells of the gut mucosa.[1][4][5] This targeted action makes LX-1031 a valuable tool for

investigating the role of gut-derived serotonin in a variety of disorders, including irritable bowel

syndrome (IBS), carcinoid syndrome, and other conditions characterized by excessive

peripheral serotonin.[1][2][5]

Data Presentation
The following table summarizes the dose-dependent effect of orally administered LX-1031 on

serotonin levels in the jejunum of mice. These data provide a guideline for dose selection to

achieve a desired level of peripheral serotonin reduction.
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Oral Dose (mg/kg/day)
Mean Reduction in
Jejunum 5-HT (%)

Effect on Brain 5-HT

5
Not significantly different from

control
No effect

15 ~33% No effect

45 ~51% No effect

135 ~66% No effect

150
Not specified, but no effect on

brain 5-HT
No effect

Data compiled from preclinical studies in mice. The reduction in 5-HT is relative to vehicle-

treated control animals.

Signaling Pathway
The diagram below illustrates the mechanism of action of LX-1031 in the context of the TPH1-

mediated serotonin synthesis pathway in an enterochromaffin cell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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